Cas no 2228095-41-6 (methyl 2-amino-2-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate
• CAS No: 2228095-41-6
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6435154
• PubChem ID: 165613957
• Update Time: 2025-10-28

methyl 2-amino-2-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate
• EN300-1751832
• methyl 2-amino-2-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]acetate
• 2228095-41-6

• Inchi： 1S/C12H17NO2S/c1-7-6-9(8(2)16-7)12(4-5-12)10(13)11(14)15-3/h6,10H,4-5,13H2,1-3H3
• InChI Key： RJYPQACSAVVJOO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 2-amino-2-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate

Methyl 2-amino-2-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate

Methyl 2-amino-2-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate is a complex organic compound with the CAS number NO. 2228095-41-6. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a thiophene moiety and an amino group. The presence of the methyl ester group further adds to its functional diversity, making it a versatile molecule with potential applications in various fields of chemistry and pharmacology.

The synthesis of methyl 2-amino-2-cyclopropylacetate derivatives has been extensively studied due to their intriguing reactivity and structural features. Recent research has focused on optimizing the synthesis pathways to enhance yield and purity. For instance, a study published in the *Journal of Organic Chemistry* highlighted the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a critical step in constructing this compound. This advancement not only improves the efficiency of synthesis but also opens new avenues for exploring similar structures.

One of the most promising applications of methyl 2-amino derivatives lies in their potential as intermediates in drug discovery. The amino group and the thiophene ring are known to exhibit significant biological activity, making this compound a valuable starting material for developing bioactive molecules. A recent study in *Medicinal Chemistry Communications* demonstrated that derivatives of this compound show promising anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as neurodegenerative disorders.

In addition to its pharmacological applications, methyl 2-amino-cyclopropylacetate derivatives have also found utility in materials science. The unique electronic properties of the thiophene ring make this compound a candidate for use in organic electronics. Researchers at the University of California have explored its application as a component in organic light-emitting diodes (OLEDs), where it exhibits excellent charge transport properties. This dual functionality underscores the importance of this compound in both medicinal and materials chemistry.

The structural versatility of methyl 2-amino-cyclopropylacetate derivatives also makes them valuable tools in chemical education and research. Their complex structure provides an excellent platform for teaching advanced organic chemistry concepts, such as ring strain effects and stereochemistry. Moreover, their reactivity patterns offer insights into fundamental chemical principles, making them indispensable for both academic and industrial research.

In conclusion, methyl 2-amino-2-cyclopropylacetate derivatives, particularly methyl 2-amino-1-(2,5-dimethylthiophen-3-yl)cyclopropylacetate, represent a fascinating class of compounds with diverse applications. From drug discovery to materials science, their unique properties continue to drive innovative research across multiple disciplines. As our understanding of their synthesis and reactivity deepens, we can expect even more groundbreaking applications in the future.